Cas no 2137878-53-4 (1H-Imidazole, 4-bromo-1-(3-methoxycyclohexyl)-)

• Product Name: 1H-Imidazole, 4-bromo-1-(3-methoxycyclohexyl)-
• CAS No: 2137878-53-4
• MF: C₁₀H₁₅BrN₂O
• MW: 259.142901659012
• CID: 5288969
• Update Time: 2025-10-29

1H-Imidazole, 4-bromo-1-(3-methoxycyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-bromo-1-(3-methoxycyclohexyl)-

• Inchi： 1S/C10H15BrN2O/c1-14-9-4-2-3-8(5-9)13-6-10(11)12-7-13/h6-9H,2-5H2,1H3
• InChI Key： AAPIVLFHFMDENG-UHFFFAOYSA-N
• SMILES： C1N(C2CCCC(OC)C2)C=C(Br)N=1

Additional information on 1H-Imidazole, 4-bromo-1-(3-methoxycyclohexyl)-

1H-Imidazole, 4-bromo-1-(3-methoxycyclohexyl) and Its Applications in Modern Chemical Biology

1H-Imidazole, 4-bromo-1-(3-methoxycyclohexyl) (CAS No. 2137878-53-4) is a specialized heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile applications. This compound belongs to the imidazole family, which is well-known for its presence in numerous biologically active molecules, including pharmaceuticals and natural products. The presence of both bromine and methoxycyclohexyl substituents in its structure endows it with distinct chemical reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The< strong>4-bromo substituent on the imidazole ring introduces a halogenation site that is highly reactive in various organic transformations, such as cross-coupling reactions. These reactions are pivotal in constructing complex molecular architectures, which are often required in the synthesis of novel therapeutic agents. On the other hand, the< strong>1-(3-methoxycyclohexyl) moiety provides steric hindrance and electronic modulation, which can influence the compound's interactions with biological targets. This dual functionality makes< strong>1H-Imidazole, 4-bromo-1-(3-methoxycyclohexyl) a fascinating candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing new scaffolds for drug discovery. Imidazole derivatives have been extensively studied due to their ability to mimic natural products and their potential to interact with biological macromolecules. The< strong>CAS No. 2137878-53-4 compound exemplifies this trend by combining the favorable properties of imidazole with additional functional groups that enhance its utility in synthetic applications. Researchers have leveraged this compound to develop novel inhibitors targeting various disease pathways.

One of the most compelling aspects of< strong>1H-Imidazole, 4-bromo-1-(3-methoxycyclohexyl) is its role as a building block in the synthesis of small molecules with therapeutic potential. For instance, studies have demonstrated its utility in generating derivatives that exhibit antimicrobial and anti-inflammatory properties. The bromine atom allows for easy modification via palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse functional groups at different positions of the imidazole ring. This flexibility is crucial for optimizing pharmacokinetic and pharmacodynamic profiles of drug candidates.

The< strong>3-methoxycyclohexyl group adds an additional layer of complexity to the compound's behavior. This bulky substituent can influence both the solubility and binding affinity of derivatives, making it possible to fine-tune their biological activity. Recent computational studies have highlighted the importance of this moiety in stabilizing protein-ligand interactions, suggesting that derivatives of< strong>1H-Imidazole, 4-bromo-1-(3-methoxycyclohexyl) could be effective against targets that require precise spatial orientation.

In addition to its synthetic utility, this compound has been explored in the context of material science and catalysis. The unique electronic properties of imidazole derivatives make them attractive for designing organic semiconductors and catalysts. For example, researchers have investigated derivatives of< strong>CAS No. 2137878-53-4 as potential components in photovoltaic devices due to their ability to absorb light across a broad spectrum. Furthermore, the bromine atom serves as a handle for further functionalization, allowing chemists to tailor the compound's properties for specific catalytic applications.

The integration of< strong>1H-Imidazole, 4-bromo-1-(3-methoxycyclohexyl) into drug discovery pipelines has been facilitated by advancements in high-throughput screening technologies. These technologies enable rapid testing of large libraries of compounds for biological activity, thereby accelerating the identification of lead candidates. Several reports have documented the use of this compound in virtual screening campaigns aimed at identifying inhibitors of enzymes involved in metabolic pathways relevant to diseases such as cancer and diabetes.

The future prospects for< strong>CAS No. 2137878-53-4 are promising, with ongoing research focusing on expanding its applications across multiple disciplines. Innovations in synthetic methodologies continue to emerge, offering new ways to exploit its structural features. As our understanding of biological systems grows more sophisticated, compounds like< strong>1H-Imidazole, 4-bromo-1-(3-methoxycyclohexyl) will play an increasingly important role in developing next-generation therapeutics and materials.